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Compound of Interest

Compound Name: Linoleic acid sodium salt

Cat. No.: B163249

CAS Number: 822-17-3

This technical guide provides an in-depth overview of linoleic acid sodium salt, a pivotal
compound in various research and development fields. Tailored for researchers, scientists, and
drug development professionals, this document outlines its chemical and physical properties,
detailed experimental protocols for its use in cell culture, and its role in critical biochemical
pathways.

Physicochemical Properties

Linoleic acid sodium salt is the sodium salt of linoleic acid, an essential omega-6
polyunsaturated fatty acid.[1] Its physical and chemical characteristics are crucial for its
application in experimental settings. The following tables summarize its key properties.

Identifier Value Source
CAS Number 822-17-3 [11[2]
Molecular Formula CisH31NaO:2 [2][3]
Molecular Weight 302.43 g/mol [2][3]

Sodium linoleate, cis-9,cis-12-
Synonyms Octadecadienoic acid sodium [1112]

salt
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Property Value Source

White to off-white or light

Appearance yellow powder/crystalline solid.  [3][4]

[3]4]

) ) 191 - 193 °C.[3] Another
Melting Point [31[5][6]
source reports 230 °C.[5][6]

Boiling Point 360.6 °C at 760 mmHg [718]

Soluble in ethanol.[1][8][9][10]
Miscible with water.[11]
B Sparingly soluble in aqueous
Solubility _ ] - [1][8][9][10][11]
buffers; for maximum solubility,
it should first be dissolved in

ethanol and then diluted.[1]

Stable for at least one year
when stored at -20°C.[1]

Stability Considered stable, but avoid [1][11]
reaction with oxidizing agents.
[11]
Storage [Slt;)]re At 207G LHEIBIE] [L][41[5][6][7][12]

Experimental Protocols

The effective use of linoleic acid sodium salt in research, particularly in cell culture,
necessitates specific preparation methods to ensure its solubility and bioavailability to cells.
Due to its poor solubility in aqueous media, it is commonly complexed with fatty-acid-free
bovine serum albumin (BSA).

Preparation of Linoleate-BSA Complex for Cell Culture

This protocol describes the preparation of a linoleate-BSA complex, a standard method for
delivering linoleic acid to cells in culture.

Materials:
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e Linoleic acid sodium salt (CAS 822-17-3)

» Fatty acid-free Bovine Serum Albumin (BSA)

o Ethanol (100%)

e 150 mM Sodium Chloride (NaCl) in sterile, tissue culture-grade water
» Sterile, tissue culture-grade water

e 0.22 um sterile syringe filters

 Sterile conical tubes and storage vials

Procedure:

e Preparation of 10% (w/v) Fatty Acid-Free BSA Solution:

o

Under sterile conditions, dissolve 10 g of fatty acid-free BSA in 100 mL of sterile, tissue
culture-grade water.

o

Mix gently by inversion or on a shaker at 37°C until the BSA is completely dissolved. Avoid
vigorous vortexing.

o

Sterilize the 10% BSA solution by passing it through a 0.22 pm filter.

[¢]

Store at 4°C for short-term use or -20°C for long-term storage.[11]

o Preparation of 150 mM Linoleic Acid Stock Solution:
o Weigh out 45.7 mg of linoleic acid sodium salt and place it in a sterile tube.
o Add 1 mL of 100% ethanol to the tube.

o Warm the solution to 37-50°C and vortex periodically until the linoleic acid is completely
dissolved. This stock should be prepared fresh or stored under nitrogen at -20°C for a
limited time.[11]

o Complexation of Linoleate to BSA:
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o In a sterile conical tube, warm the 10% BSA solution and 150 mM NaCl at 37°C for 15-30

minutes.

o Slowly add the linoleic acid stock solution dropwise to the BSA solution while gently
swirling. A common molar ratio of linoleate to BSA is between 3:1 and 6:1.[7]

o Incubate the mixture in a 37°C water bath for at least 1 hour with continuous gentle
shaking to ensure complete complexation. The final solution should be clear.[7][11]

o Sterile-filter the final linoleate-BSA complex solution through a 0.22 pm filter.[11]
o Aliquots can be stored at -20°C.[11]

Experimental Control: A "vehicle" or "BSA-only" control is essential. This control should contain
the same concentration of BSA and any solvent (e.g., ethanol) used to dissolve the linoleic
acid.[11]

General Workflow for Cell Culture Supplementation

The following diagram illustrates a typical workflow for supplementing cell culture media with
the prepared linoleate-BSA complex.
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Experimental Workflow for Linoleate Supplementation.

Signaling Pathways

Linoleic acid is a precursor to arachidonic acid (AA), a key molecule in the biosynthesis of
eicosanoids.[9] Eicosanoids are signaling molecules involved in inflammation, immunity, and
other physiological processes.[10] The conversion of linoleic acid to arachidonic acid and
subsequently to various prostaglandins is a critical pathway in cellular signaling.

The Arachidonic Acid Cascade
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The diagram below outlines the metabolic pathway from linoleic acid to arachidonic acid and
the subsequent formation of prostaglandins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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